Cas no 2229508-74-9 (1-{2-5-fluoro-2-(trifluoromethyl)phenylethyl}cyclopropan-1-amine)

• Product Name: 1-{2-5-fluoro-2-(trifluoromethyl)phenylethyl}cyclopropan-1-amine
• CAS No: 2229508-74-9
• MF: C₁₂H₁₃F₄N
• MW: 247.231937170029
• CID: 5916496
• PubChem ID: 165885482
• Update Time: 2025-11-06

1-{2-5-fluoro-2-(trifluoromethyl)phenylethyl}cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-{2-5-fluoro-2-(trifluoromethyl)phenylethyl}cyclopropan-1-amine
• 2229508-74-9
• 1-{2-[5-fluoro-2-(trifluoromethyl)phenyl]ethyl}cyclopropan-1-amine
• EN300-1948961

• Inchi： 1S/C12H13F4N/c13-9-1-2-10(12(14,15)16)8(7-9)3-4-11(17)5-6-11/h1-2,7H,3-6,17H2
• InChI Key： WKWYFPMTHBJGFD-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1CCC1(CC1)N)F)(F)F

Computed Properties

• Exact Mass: 247.09841207g/mol
• Monoisotopic Mass: 247.09841207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26Ų

Additional information on 1-{2-5-fluoro-2-(trifluoromethyl)phenylethyl}cyclopropan-1-amine

1-{2-5-fluoro-2-(trifluoromethyl)phenylethyl}cyclopropan-1-amine (CAS 2229508-74-9)

The compound 1-{2,5-fluoro-2-(trifluoromethyl)phenylethyl}cyclopropan-1-amine, identified by the CAS registry number CAS 2229508-74-9, is a highly specialized chemical entity with significant potential in the fields of pharmaceuticals and advanced materials. This compound belongs to the class of cyclopropane derivatives, which have gained considerable attention in recent years due to their unique electronic properties and structural rigidity. The molecule features a cyclopropane ring fused with an amine group, making it a versatile building block for various applications.

Recent studies have highlighted the importance of cyclopropane derivatives in drug design, particularly in the development of novel therapeutic agents. The presence of fluorine atoms and a trifluoromethyl group in this compound introduces significant electron-withdrawing effects, enhancing its stability and reactivity. These properties make it an ideal candidate for use in medicinal chemistry, where precise control over molecular interactions is crucial. For instance, researchers have explored the use of this compound as a potential lead structure for anti-cancer drugs, leveraging its ability to modulate key cellular pathways.

The synthesis of 1-{2,5-fluoro-2-(trifluoromethyl)phenylethyl}cyclopropan-1-amine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The starting material is typically derived from fluorinated aromatic compounds, which are subjected to a series of reactions including Friedel-Crafts alkylation, followed by amine functionalization. The integration of trifluoromethyl groups into the molecule is achieved through electrophilic substitution, ensuring high regioselectivity and yield. This compound's synthesis has been optimized in recent years to minimize environmental impact and improve scalability for industrial applications.

In terms of applications, this compound has shown promise in several areas beyond pharmaceuticals. Its unique electronic properties make it suitable for use in advanced materials science, particularly in the development of high-performance polymers and organic electronics. For example, researchers have investigated its potential as a monomer for synthesizing conductive polymers, which could revolutionize the field of flexible electronics. Additionally, its ability to act as a chiral auxiliary in asymmetric synthesis has opened new avenues for producing enantiomerically pure compounds, which are essential in drug development.

The toxicological profile of CAS 2229508-74-9 has also been a subject of recent research. Studies conducted under controlled conditions suggest that this compound exhibits low acute toxicity when administered at typical therapeutic doses. However, long-term exposure studies are still underway to fully understand its potential risks. Regulatory agencies have expressed interest in this compound due to its innovative nature and potential benefits, but they also emphasize the need for rigorous safety assessments before widespread use.

Looking ahead, the future of 1-{2,5-fluoro-2-(trifluoromethyl)phenylethyl}cyclopropan-1-am appears bright. With ongoing advancements in synthetic methodologies and an increasing demand for novel chemical entities in various industries, this compound is poised to play a pivotal role in shaping the next generation of drugs and materials. Its versatility and unique properties make it a valuable asset for researchers across multiple disciplines.